1-{2-[2-(2-iodophenoxy)ethoxy]ethyl}-4-methylpiperidine

• IUPAC Name: 1-[2-[2-(2-iodophenoxy)ethoxy]ethyl]-4-methylpiperidine
• InChI: InChI=1S/C16H24INO2/c1-14-6-8-18(9-7-14)10-11-19-12-13-20-16-5-3-2-4-15(16)17/h2-5,14H,6-13H2,1H3
• InChI Key: DSBNDVKFLBKJHI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCOCCOC2=CC=CC=C2I
• Molecular Formula: C16H24INO2
• Molecular Weight: 389.27 g/mol

Description

1-{2-[2-(2-iodophenoxy)ethoxy]ethyl}-4-methylpiperidine is a chemical compound that belongs to the family of piperidine derivatives. This compound has attracted significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neurosciences.

Scientific Research Applications

1-{2-[2-(2-iodophenoxy)ethoxy]ethyl}-4-methylpiperidine has been extensively studied for its potential applications in medicinal chemistry and pharmacology. This compound has been shown to have antipsychotic, anxiolytic, and antidepressant effects in animal models. It has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been used as a radioligand in positron emission tomography (PET) imaging studies to investigate the distribution and binding properties of dopamine receptors in the brain.

Mechanism of Action

The mechanism of action of 1-{2-[2-(2-iodophenoxy)ethoxy]ethyl}-4-methylpiperidine is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. This compound has been shown to bind to the D2 receptor with high affinity and to inhibit the binding of dopamine to this receptor. This results in a decrease in dopamine neurotransmission, which is thought to be responsible for its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-{2-[2-(2-iodophenoxy)ethoxy]ethyl}-4-methylpiperidine have been investigated in several studies. This compound has been shown to decrease the release of dopamine in the striatum and prefrontal cortex of the brain. It has also been shown to increase the levels of serotonin and norepinephrine in these regions. Additionally, this compound has been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{2-[2-(2-iodophenoxy)ethoxy]ethyl}-4-methylpiperidine in lab experiments include its high affinity and selectivity for the dopamine D2 receptor, its potential use as a radioligand for PET imaging studies, and its potential therapeutic applications in the treatment of psychiatric and neurodegenerative disorders. However, the limitations of using this compound in lab experiments include its high cost, the complexity of its synthesis, and the potential for off-target effects.

Future Directions

There are several future directions for the research on 1-{2-[2-(2-iodophenoxy)ethoxy]ethyl}-4-methylpiperidine. These include investigating its potential use in combination with other drugs for the treatment of psychiatric and neurodegenerative disorders, developing more efficient and cost-effective synthesis methods, and investigating its binding properties to other receptors in the brain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
1-{2-[2-(2-iodophenoxy)ethoxy]ethyl}-4-methylpiperidine is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. The synthesis method of this compound is complex, but it has been extensively studied for its potential therapeutic applications in the treatment of psychiatric and neurodegenerative disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 1-{2-[2-(2-iodophenoxy)ethoxy]ethyl}-4-methylpiperidine is a multistep process that involves the reaction of 2-iodophenol with 2-chloroethyl ethyl ether to form 2-(2-iodophenoxy)ethyl ethyl ether. This intermediate is then reacted with 4-methylpiperidine in the presence of a base to yield 1-{2-[2-(2-iodophenoxy)ethoxy]ethyl}-4-methylpiperidine. The synthesis of this compound has been reported in several research articles, and the yield and purity of the product depend on the reaction conditions and the quality of the starting materials.